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Compound of Interest

Compound Name: 2-Amino-3-ethylbenzoic acid

CAS No.: 5437-40-1

Cat. No.: B3032820

Get Quote

Executive Summary: Immediate Action Card
Primary Disposal Method: High-temperature incineration via a licensed chemical waste

contractor.

Drain Disposal:STRICTLY PROHIBITED. Do not flush down laboratory sinks, regardless of

pH adjustment.

Spill Response: Isolate the area.[1] Use a dust-free method (HEPA vacuum or wet sweep) to

collect solids. Do not generate dust.[1][2][3][4][5]

Incompatibility: Keep physically separated from strong oxidizers (e.g., permanganates,

perchlorates) and nitric acid.

Part 1: Chemical Profile & Hazard Identification
To dispose of a chemical safely, you must understand its behavior in the waste stream. 2-
Amino-3-ethylbenzoic acid is an amphoteric organic solid. Its disposal requirements are

dictated by its functional groups (amine and carboxylic acid) and its solubility profile.
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Physicochemical Properties Relevant to Disposal
Property Value / Characteristic Operational Implication

CAS Number
51688-75-6 (Isomer specific) /

4389-45-1 (Methyl analog)

Use for waste manifesting and

inventory tracking.

Physical State Solid (Crystalline Powder)
Dust explosion hazard if

aerosolized during disposal.

Solubility (Water) Low / Sparingly Soluble

Do not attempt aqueous

neutralization for disposal; it

will precipitate and clog drains.

Solubility (Organics) Soluble (MeOH, EtOH, DMSO)
Compatible with standard

organic waste streams.

pKa Values ~2.5 (Amine), ~4.8 (Acid)

Amphoteric: Soluble in strong

base (forms benzoate) and

strong acid (forms anilinium

salt).

Stability
Stable under ambient

conditions

Light sensitive; waste

containers should be opaque

or amber.

Expert Insight: The ethyl group at the 3-position adds lipophilicity compared to unsubstituted

anthranilic acid. This reduces its water solubility further, making "dilution" an ineffective and

non-compliant strategy.

Part 2: Waste Segregation Strategy
Improper segregation is the leading cause of waste container incidents. 2-Amino-3-
ethylbenzoic acid contains an electron-rich aromatic ring (aniline derivative), making it

susceptible to rapid, exothermic oxidation.

Segregation Logic
Stream A (Compatible): Non-halogenated organic solvents (Methanol, Acetone), other

organic acids, weak bases.
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Stream B (INCOMPATIBLE - DO NOT MIX):

Strong Oxidizers: Nitric acid, Chromic acid, Peroxides. Risk: Fire/Explosion.

Acyl Chlorides/Anhydrides: Thionyl chloride, Acetic anhydride. Risk: Exothermic amide

formation and gas evolution.

Compatible Waste Streams

INCOMPATIBLE (Segregate)
2-Amino-3-ethylbenzoic acid

Non-Halogenated Solvents
(MeOH, EtOH)Safe to Mix

Solid Organic Waste
(Lab trash, wipes)Safe to Mix

Strong Oxidizers
(Nitric Acid, Peroxides)

DO NOT MIX
(Exothermic/Fire)

Acyl Chlorides
(Thionyl Chloride)

DO NOT MIX
(Gas Evolution)

Click to download full resolution via product page

Figure 1: Waste Segregation Decision Tree. Green paths indicate safe mixing; red paths

indicate high-risk incompatibilities.

Part 3: Step-by-Step Disposal Protocols
Scenario A: Disposal of Solid Waste (Excess Reagent)
Applicability: Expired shelf chemicals, weighing boat residues, failed reaction solids.

Container Selection: Use a wide-mouth High-Density Polyethylene (HDPE) jar. Glass is

acceptable but poses a breakage risk.
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Labeling: Affix a hazardous waste label.

Chemical Name: 2-Amino-3-ethylbenzoic acid.[6][7][8]

Hazard Class: Irritant (Skin/Eye).[9]

Constituents: 100% 2-Amino-3-ethylbenzoic acid.

Transfer: Transfer solid directly into the container. Do not dissolve in solvent solely for the

purpose of disposal (this increases waste volume and cost).

Closure: Cap tightly. Wipe the exterior of the container with a damp paper towel to remove

dust.

Storage: Store in the "Solid Organic Waste" satellite accumulation area until pickup.

Scenario B: Disposal of Liquid Waste (Reaction Mixtures/Mother
Liquors)
Applicability: Filtrates from recrystallization, HPLC effluent.

Characterize the Solvent:

If Halogenated (DCM, Chloroform): Dispose in "Halogenated Organic Waste" carboy.

If Non-Halogenated (Methanol, Ethyl Acetate): Dispose in "Non-Halogenated Organic

Waste" carboy.

pH Check (Aqueous Mixtures):

If the waste is an aqueous extraction layer (basic or acidic), do not mix with organic

solvents immediately.

Adjust pH to neutral (pH 6-8) to prevent unexpected buffering or heat generation when

commingled with other aqueous wastes.

Note: Due to low water solubility, significant amounts of the compound will likely precipitate

if the pH is neutralized. It is safer to collect the entire slurry as "Aqueous Chemical Waste"
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rather than filtering it.

Secondary Containment: Ensure the carboy is in a secondary tub to catch drips.

Scenario C: Contaminated Glassware & Consumables
Gross Contamination: Scrape visible solids into the Solid Waste container (Scenario A).

Rinsing: Triple rinse glassware with a small volume of acetone or ethanol.

Rinsate Disposal: Pour the acetone/ethanol rinse into the "Non-Halogenated Organic Waste"

container.

Glassware: Once rinsed, glassware can be washed normally.

Consumables: Gloves, paper towels, and weighing boats contaminated with trace amounts

should be placed in the "Chemically Contaminated Debris" bin (usually a yellow or black bag,

depending on facility rules).

Part 4: Regulatory Compliance & RCRA Coding
While 2-Amino-3-ethylbenzoic acid is not explicitly listed on the EPA's "P" (Acutely Toxic) or

"U" (Toxic) lists, it is regulated under the "General Duty Clause" and must be characterized

properly.

RCRA Hazard Class:

If pure: Likely Non-Regulated (unless it exhibits specific toxicity characteristics, which is

rare for this class).

If mixed with solvents: D001 (Ignitable) is the most common code due to the solvent

carrier.

Best Practice: Many institutions default unlisted organic intermediates to a "Hazardous -

Irritant" status to ensure incineration rather than landfilling.

European Waste Code (EWC): 16 05 06* (laboratory chemicals, consisting of or containing

dangerous substances).
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Part 5: Emergency Spill Response
Trigger: Spillage of >1g of solid powder or >10mL of concentrated solution.

Spill Detected

Assess Hazard:
Is dust airborne? Is it mixed with oxidizers?

Don PPE:
N95/P100 Mask, Nitrile Gloves, Lab Coat, Goggles

Solid Spill Liquid Spill

Cover with wet paper towels to suppress dust.
Scoop into bag.

Absorb with vermiculite or chem-pads.
Do NOT use paper towels (fire risk if solvent present).

Clean Area:
Triple wash surface with soap/water.

Test pH of surface.

Label as Hazardous Waste.
Contact EHS.

Click to download full resolution via product page

Figure 2: Emergency Spill Response Workflow. Prioritizes dust suppression and containment.

Detailed Cleanup Steps:
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Evacuate & Ventilate: If a dust cloud was formed, evacuate the lab for 15 minutes to allow

settling.

Dust Suppression: Do not dry sweep. Cover the powder with paper towels dampened with

water (or a compatible solvent like ethanol if water is unsafe for other nearby chemicals).

Collection: Scoop the damp material into a sealable bag.

Decontamination: Wipe the surface with a mild detergent solution. The amine group is basic;

a weak acid wash (dilute citric acid) can help solubilize residues, followed by water.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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